Cas no 112-98-1 (5,8,11,14,17-Pentaoxaheneicosane)

• Product Name: 5,8,11,14,17-Pentaoxaheneicosane
• CAS No: 112-98-1
• MF: C₁₆H₃₄O₅
• MW: 306.43816614151
• CID: 192864
• Update Time: 2025-04-19

5,8,11,14,17-Pentaoxaheneicosane Chemical and Physical Properties

Names and Identifiers

• 1-[2-[2-[2-(2-butoxyethoxy)ethoxy]ethoxy]ethoxy]butane
• TETRAETHYLENE GLYCOL DIBUTYL ETHER
• 1,11-Dibutoxy-3,6,9-trioxa-undecan
• Dibutoxy tetraglycol
• Dibutylether tetraethylenglykolu
• O,O'-Dibutyl-tetraaethylenglykol
• Pentaether
• tetraetylene glycol dibutyl ether
• dibutyltetragol
• DI-N-BUTOXYTETRAGLYCOL
• DIBUTOXY TETRAETHYLENE GLYCOL
• 5 8 11 14 17-PENTAOXAHENEICOSANE
• BIS[2-(2-BUTOXYETHOXY)ETHYL]ETHER
• tetraethyleneglycoldi-1-butylether
• dibutylethertetraethylenglykolu
• 5,8,11,14,17-Pentaoxaheneicosane

• Inchi： 1S/C16H34O5/c1-3-5-7-17-9-11-19-13-15-21-16-14-20-12-10-18-8-6-4-2/h3-16H2,1-2H3
• InChI Key： MQGIBEAIDUOVOH-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCCC)CCOCCOCCCC

Computed Properties

• Exact Mass: 306.24100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 18
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.0101 (rough estimate)
• Boiling Point: 367.04°C (rough estimate)
• Refractive Index: 1.6200 (estimate)
• PSA: 46.15000
• LogP: 2.66960

5,8,11,14,17-Pentaoxaheneicosane Security Information

• Hazardous Material transportation number：UN 2588
• Safety Instruction： S13; S60; S61; S36/37
• RTECS：GZ1227800
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R20/21/22; R50/53; R36; R11; R36/37/38